Cas no 3026-59-3 (4-Amino-1-phenylpyrrolidin-2-one)

• Product Name: 4-Amino-1-phenylpyrrolidin-2-one
• CAS No: 3026-59-3
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• MDL: MFCD11986777
• CID: 1075079
• PubChem ID: 102489
• Update Time: 2025-10-30

4-Amino-1-phenylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Amino-1-phenylpyrrolidin-2-one
• 4-Amino-1-phenylpyrrolidin-2-one hydrochloride
• 1-phenyl-1h-pyrazolo[3,4-d]pyrimidin-4-amine
• 1-Phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-ylamin
• 1-Phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-ylamine
• 4-amino-1-phenyl-1H-pyrazolo< 3,4-d> pyrimidine
• 4-Amino-1-phenylpyrazolo(3,4-e)pyrimidine
• 4-Amino-1-phenylpyrazolo[3,4-d]pyrimidine
• 4-amino-6-methyl-N1-phenyl-1H-pyrazolo[3,4-d]pyri
• 4-Amino-7-phenylpyrazol[3,4-d]pyrimidine
• NSC1401
• SBB028425
• CHEMBL4575581
• AKOS016050328
• Z425867776
• BS-13779
• D82814
• SCHEMBL11030162
• EN300-56306
• STL163538
• 3026-59-3
• DB-138178
• AKOS000345111
• CS-0117235
• 4-amino-1-phenyl-2-pyrrolidinone
• 2-Pyrrolidinone, 4-amino-1-phenyl-, hydrochloride
• ALBB-018314

• MDL： MFCD11986777
• Inchi： 1S/C10H12N2O/c11-8-6-10(13)12(7-8)9-4-2-1-3-5-9/h1-5,8H,6-7,11H2
• InChI Key： UDKJUMSGHZGQEH-UHFFFAOYSA-N
• SMILES： O=C1CC(CN1C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 176.094963011g/mol
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 46.3Ų

4-Amino-1-phenylpyrrolidin-2-one Security Information

• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：

Additional information on 4-Amino-1-phenylpyrrolidin-2-one

Professional Introduction to 4-Amino-1-phenylpyrrolidin-2-one (CAS No. 3026-59-3)

4-Amino-1-phenylpyrrolidin-2-one, with the chemical formula C₁₁H₁₂N₂O, is a significant compound in the field of pharmaceutical chemistry and has garnered considerable attention due to its versatile applications. This compound, identified by its CAS number 3026-59-3, is a key intermediate in the synthesis of various pharmacologically active molecules. Its structural framework, featuring a pyrrolidinone core with amino and phenyl substituents, makes it a valuable scaffold for medicinal chemists exploring novel therapeutic agents.

The< strong>4-amino-1-phenylpyrrolidin-2-one molecule exhibits unique chemical properties that make it indispensable in synthetic organic chemistry. The presence of both an amino group and a phenyl ring provides multiple sites for functionalization, enabling the construction of complex molecular architectures. This characteristic has been exploited in the development of drugs targeting various diseases, including neurological disorders and infectious diseases.

In recent years, there has been a surge in research focused on harnessing the potential of< strong>4-amino-1-phenylpyrrolidin-2-one as a building block for drug discovery. One of the most compelling areas of research involves its application in the development of antiviral agents. The pyrrolidinone core is known to mimic natural bioactive scaffolds, making it an attractive candidate for designing molecules that can interact with viral enzymes and inhibit their function. For instance, studies have demonstrated its utility in synthesizing inhibitors targeting RNA-dependent RNA polymerases in viruses, which are crucial for viral replication.

The pharmacological relevance of< strong>4-amino-1-phenylpyrrolidin-2-one extends beyond antiviral applications. Researchers have also explored its role in developing treatments for neurological conditions such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier and interact with central nervous system receptors has made it a promising candidate for neuroprotective therapies. Preliminary studies suggest that derivatives of this molecule can modulate neurotransmitter activity, potentially offering therapeutic benefits in managing these debilitating conditions.

In addition to its pharmaceutical applications, 4-amino-1-phenylpyrrolidin-2-one has shown promise in the field of material science. Its unique structural features make it suitable for designing functional materials with specific properties. For example, researchers have investigated its use in creating polymers with enhanced mechanical strength and thermal stability. These materials could find applications in industries requiring durable and high-performance materials.

The synthesis of 4-amino-1-phenylpyrrolidin-2-one is another area where significant advancements have been made. Modern synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These advancements are crucial for ensuring a steady supply of the compound for both research and industrial applications. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired molecular framework with high precision.

The safety profile of 4-amino-1-phenylpyrrolidin-2-one is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have been conducted to assess its potential health effects. These studies have indicated that the compound is generally well-tolerated at moderate doses, although further research is needed to fully understand its long-term impacts. As with any chemical substance, proper handling and storage procedures must be followed to ensure safety during its use.

The future prospects of 4-amino-1-phenylpyrrolidin-2-one are promising, with ongoing research uncovering new possibilities for its application. The integration of computational chemistry and artificial intelligence into drug discovery processes is expected to accelerate the identification of novel derivatives with enhanced pharmacological properties. This interdisciplinary approach holds the potential to revolutionize how new drugs are developed, bringing more effective treatments to patients worldwide.

In conclusion, 4-amino-1-phenylpyrrolidin-2-one (CAS No. 3026-59-3) is a multifaceted compound with significant implications in pharmaceuticals, material science, and beyond. Its unique structural features and versatile applications make it a cornerstone in modern chemical research. As our understanding of its properties continues to evolve, so too will its role in advancing scientific and industrial endeavors.